Cas no 2229248-63-7 (3-(2-methyloxolan-3-yl)butanoic acid)

• Product Name: 3-(2-methyloxolan-3-yl)butanoic acid
• CAS No: 2229248-63-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6386303
• PubChem ID: 165628420
• Update Time: 2025-08-02

3-(2-methyloxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyloxolan-3-yl)butanoic acid
• 2229248-63-7
• EN300-1797724

• Inchi： 1S/C9H16O3/c1-6(5-9(10)11)8-3-4-12-7(8)2/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： JLWSHVLAAINOBO-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C(C)CC(=O)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-methyloxolan-3-yl)butanoic acid

3-(2-Methyloxolan-3-yl)Butanoic Acid: A Comprehensive Overview

3-(2-Methyloxolan-3-yl)Butanoic Acid, also known by its CAS number CAS No. 2229248-63-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a butanoic acid moiety with a substituted oxolane ring. The presence of the methyl group on the oxolane ring introduces interesting chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3-(2-Methyloxolan-3-yl)Butanoic Acid consists of a four-carbon chain (butanoic acid) attached to a cyclic ether (oxolane) with a methyl substituent. This arrangement not only imparts stability to the molecule but also enhances its reactivity under specific conditions. Recent studies have highlighted the potential of this compound in synthesizing advanced materials, such as biodegradable polymers and drug delivery systems.

In terms of synthesis, researchers have developed several efficient methods to prepare 3-(2-Methyloxolan-3-yl)Butanoic Acid. One common approach involves the ring-opening polymerization of cyclic esters, followed by functionalization to introduce the butanoic acid group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The applications of 3-(2-Methyloxolan-3-yl)Butanoic Acid are diverse and continue to expand with advancements in chemical research. In the field of materials science, this compound is used as a monomer for synthesizing polyesters with enhanced mechanical properties. These materials are particularly useful in packaging and biomedical applications due to their biodegradability and low environmental impact.

Another significant application is in drug delivery systems. The unique structure of 3-(2-Methyloxolan-3-yl)Butanoic Acid allows it to serve as a carrier for hydrophobic drugs, improving their solubility and bioavailability. Recent studies have demonstrated its effectiveness in encapsulating anticancer agents, leading to controlled release profiles that enhance therapeutic outcomes.

The latest research on 3-(2-Methyloxolan-3-yl)Butanoic Acid has focused on its potential in bio-based materials. Scientists have explored its use in creating sustainable polymers that can replace traditional petroleum-based plastics. These efforts are driven by the growing demand for environmentally friendly products and the need to reduce carbon footprints in manufacturing processes.

In conclusion, 3-(2-Methyloxolan-3-yl)Butanoic Acid, with its CAS number CAS No. 2229248-63-7, is a versatile compound with promising applications in various industries. Its unique structure and chemical properties make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methods and material science continue, the potential of this compound is expected to grow further, contributing to innovative solutions in sustainable chemistry and drug delivery systems.